Cas no 1379865-83-4 (3-(2,6-dichloropyridin-4-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid)

• Product Name: 3-(2,6-dichloropyridin-4-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• CAS No: 1379865-83-4
• MF: C₂₃H₁₈Cl₂N₂O₄
• MW: 457.306024074554
• CID: 6175024
• PubChem ID: 165978944
• Update Time: 2025-08-04

3-(2,6-dichloropyridin-4-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6489415
• 3-(2,6-dichloropyridin-4-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 1379865-83-4

• Inchi： 1S/C23H18Cl2N2O4/c24-20-10-13(11-21(25)27-20)9-19(22(28)29)26-23(30)31-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,10-11,18-19H,9,12H2,(H,26,30)(H,28,29)
• InChI Key： ZSIPALPUEFOKRL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)CC(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 456.0643624g/mol
• Monoisotopic Mass: 456.0643624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 88.5Ų

Additional information on 3-(2,6-dichloropyridin-4-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

Introduction to 3-(2,6-dichloropyridin-4-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic Acid (CAS No. 1379865-83-4)

3-(2,6-dichloropyridin-4-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1379865-83-4, represents a confluence of advanced chemical synthesis and biological activity, making it a subject of intense study in the quest for novel therapeutic agents.

The molecular structure of this compound is characterized by a pyridine core substituted with dichloro and fluorenylmethoxy carbonyl functional groups. The presence of these specific moieties imparts unique properties that are leveraged in its potential applications. The pyridine ring is a common pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The dichloro substitution enhances the lipophilicity of the molecule, facilitating its absorption and distribution within biological systems.

The carboxylic acid derivative at the terminal position of the molecule allows for further chemical modification, enabling the synthesis of derivatives with tailored properties. This flexibility is crucial in drug design, as it allows researchers to optimize solubility, bioavailability, and metabolic stability. The fluorenylmethoxy carbonyl group adds an additional layer of complexity, contributing to the compound's overall molecular weight and electronic properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 3-(2,6-dichloropyridin-4-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid has emerged as a promising candidate in this context. Its structural features suggest potential activity against enzymes involved in cancer progression, inflammation, and other critical biological processes. Preliminary studies have highlighted its inhibitory effects on key targets such as kinases and proteases.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and protecting group strategies, are employed to construct the complex molecular framework efficiently. The use of high-performance analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is essential for characterizing the intermediate and final products.

One of the most compelling aspects of 3-(2,6-dichloropyridin-4-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid is its potential therapeutic applications. Research has demonstrated its efficacy in preclinical models as an inhibitor of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. By modulating CDK activity, this compound may offer a novel approach to treating cancers that rely on dysregulated cell division.

Furthermore, the compound's ability to cross the blood-brain barrier has opened up possibilities for its use in central nervous system (CNS) disorders. Studies have shown that structural analogs with similar scaffolds exhibit neuroprotective properties, suggesting that 3-(2,6-dichloropyridin-4-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid could be developed into treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The development of this compound also underscores the importance of interdisciplinary collaboration between chemists and biologists. Understanding how small molecules interact with biological targets requires a combination of synthetic expertise and biochemical insight. Computational modeling techniques have been increasingly employed to predict binding affinities and optimize lead compounds before they enter preclinical testing.

In conclusion, 3-(2,6-dichloropyridin-4-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid represents a significant advancement in pharmaceutical chemistry. Its unique molecular architecture and demonstrated biological activity make it a valuable tool for further research into novel therapeutics. As scientific understanding continues to evolve, compounds like these will play an increasingly important role in addressing some of the most pressing challenges in medicine today.